
CAY10594: Comprehensive Application Notes on
Stability and Storage

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CAY10594

CAS No.: 1130067-34-3

Cat. No.: B1668653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the stability and

storage of CAY10594, a potent inhibitor of phospholipase D2 (PLD2). Adherence to these

guidelines is crucial for ensuring the compound's integrity and obtaining reliable experimental

results.

Chemical and Physical Properties
CAY10594, with the formal name N-[2-(4-oxo-1-phenyl-1,3,8-triazaspiro[1][2]dec-8-yl)ethyl]-2-

naphthalenecarboxamide, is a crystalline solid.[3] Its fundamental properties are summarized in

the table below.
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Property Value Reference

CAS Number 1130067-34-3 [3][4][5]

Molecular Formula C₂₆H₂₈N₄O₂ [3][5]

Molecular Weight 428.5 g/mol [3]

Purity ≥98% [3]

Appearance A crystalline solid [3]

λmax 232 nm [3]

Stability and Storage Conditions
Proper storage of CAY10594 is essential to maintain its chemical integrity and biological

activity. The following table summarizes the recommended storage conditions and known

stability information.

Form
Storage
Temperature

Stability Source

Crystalline Solid

(Powder)
-20°C ≥ 4 years Cayman Chemical[3]

Crystalline Solid

(Powder)
-20°C 2 years DC Chemicals[4]

In DMSO -80°C 6 months DC Chemicals[4]

In DMSO 4°C 2 weeks DC Chemicals[4]

Stock Solution Below -20°C Several months GlpBio[6]

Note: For optimal solubility, it is recommended to warm the tube at 37°C and use an ultrasonic

bath.[6] When preparing solutions for in vivo experiments, it is best to freshly prepare the

solution for use on the same day.[1]

Solubility
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CAY10594 exhibits solubility in various organic solvents. The table below provides solubility

data from the manufacturer.

Solvent Solubility

DMF 20 mg/mL[3][6]

DMSO 20 mg/mL[3][6]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL[3][6]

Biological Activity and Signaling Pathway
CAY10594 is a potent and selective inhibitor of phospholipase D2 (PLD2), with an IC₅₀ of 140

nM in vitro and 110 nM in cells.[3] It also inhibits PLD1 at higher concentrations (IC₅₀ = 5.1 µM

in vitro, 1.0 µM in cells).[3] PLD enzymes are responsible for hydrolyzing phosphatidylcholine

to produce the second messenger phosphatidic acid.

Research has shown that CAY10594 can ameliorate acetaminophen-induced acute liver injury

by regulating the phosphorylated-GSK-3β/JNK axis.[4][7][8][9][10] This suggests a role for

PLD2 in the pathogenesis of drug-induced liver injury.[8][9] The diagram below illustrates the

proposed signaling pathway affected by CAY10594 in this context.
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Proposed signaling pathway of CAY10594 in mitigating acetaminophen-induced liver injury.

Experimental Protocols
The following are generalized protocols for assessing the stability of CAY10594. These should

be adapted based on specific experimental needs.

Protocol 1: Long-Term Stability of Solid CAY10594
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Objective: To determine the long-term stability of CAY10594 as a solid powder under

recommended storage conditions.

Materials:

CAY10594 (crystalline solid)

Amber glass vials with screw caps

-20°C freezer

Analytical balance

HPLC system with a suitable column (e.g., C18)

Appropriate mobile phase (e.g., acetonitrile/water gradient)

UV detector

DMSO (HPLC grade)

Procedure:

Accurately weigh 1-5 mg of CAY10594 into multiple amber glass vials.

Tightly cap the vials and store them at -20°C.

At specified time points (e.g., 0, 3, 6, 12, 24, 36, and 48 months), remove one vial from the

freezer.

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Dissolve the contents in a known volume of DMSO to prepare a stock solution of a specific

concentration.

Analyze the sample by HPLC to determine the purity and concentration of CAY10594.

Compare the results to the initial (time 0) analysis to assess degradation.
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Protocol 2: Stability of CAY10594 in Solution
Objective: To evaluate the stability of CAY10594 in a solvent (e.g., DMSO) at different storage

temperatures.

Materials:

CAY10594 stock solution in DMSO (e.g., 10 mM)

Cryovials or amber glass vials

-80°C freezer

4°C refrigerator

HPLC system as described in Protocol 1

Procedure:

Prepare a stock solution of CAY10594 in DMSO.

Aliquot the stock solution into multiple cryovials.

Store the aliquots at -80°C and 4°C.

At designated time points (e.g., 0, 1, 2, 4, 8, and 12 weeks for 4°C; 0, 1, 3, and 6 months for

-80°C), remove one aliquot from each storage condition.

Thaw the -80°C sample completely and ensure it is at room temperature.

Analyze the samples by HPLC to determine the concentration and purity of CAY10594.

Compare the results to the initial analysis to determine the extent of degradation.

The workflow for stability testing is depicted in the diagram below.
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General workflow for assessing the stability of CAY10594.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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